Cas no 2098056-77-8 (3-(chloromethyl)-5-methyl-4,5,6,7-tetrahydro-2H-indazole hydrochloride)

• Product Name: 3-(chloromethyl)-5-methyl-4,5,6,7-tetrahydro-2H-indazole hydrochloride
• CAS No: 2098056-77-8
• MF: C₉H₁₄Cl₂N₂
• MW: 221.126860141754
• CID: 5727937
• PubChem ID: 91811751
• Update Time: 2025-06-09

3-(chloromethyl)-5-methyl-4,5,6,7-tetrahydro-2H-indazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-5-methyl-4,5,6,7-tetrahydro-1H-indazole;hydrochloride
• F1907-0147
• 2098056-77-8
• AKOS026746125
• 3-(chloromethyl)-5-methyl-4,5,6,7-tetrahydro-2H-indazole hydrochloride

• Inchi： 1S/C9H13ClN2.ClH/c1-6-2-3-8-7(4-6)9(5-10)12-11-8;/h6H,2-5H2,1H3,(H,11,12);1H
• InChI Key： OOHXANNKKOPKKD-UHFFFAOYSA-N
• SMILES： ClCC1C2=C(CCC(C)C2)NN=1.Cl

Computed Properties

• Exact Mass: 220.0534038g/mol
• Monoisotopic Mass: 220.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(chloromethyl)-5-methyl-4,5,6,7-tetrahydro-2H-indazole hydrochloride

Comprehensive Overview of 3-(chloromethyl)-5-methyl-4,5,6,7-tetrahydro-2H-indazole hydrochloride (CAS No. 2098056-77-8)

The compound 3-(chloromethyl)-5-methyl-4,5,6,7-tetrahydro-2H-indazole hydrochloride (CAS No. 2098056-77-8) is a specialized chemical entity gaining attention in pharmaceutical and organic synthesis research. Its unique structural features, including the chloromethyl and tetrahydroindazole moieties, make it a valuable intermediate for developing novel therapeutic agents. Researchers are increasingly exploring its potential in targeted drug design, particularly in modulating enzyme activity and receptor interactions.

In recent years, the demand for heterocyclic compounds like 3-(chloromethyl)-5-methyl-4,5,6,7-tetrahydro-2H-indazole has surged due to their versatility in medicinal chemistry. This compound’s hydrochloride salt form enhances solubility, a critical factor in bioavailability studies—a hot topic in drug development forums. Discussions on platforms such as ResearchGate and PubMed often highlight the importance of indazole derivatives in treating inflammatory and neurological conditions, aligning with growing public interest in precision medicine.

The synthesis of CAS 2098056-77-8 involves multi-step organic reactions, with emphasis on optimizing yield and purity. Analytical techniques like HPLC and NMR are essential for quality control, reflecting industry trends toward stringent regulatory compliance. A frequent search query among chemists—“How to characterize tetrahydroindazole derivatives?”—underscores the need for detailed protocols, which we address here by emphasizing spectroscopic validation methods.

From an SEO perspective, terms such as “buy 3-(chloromethyl)-5-methyl-4,5,6,7-tetrahydro-2H-indazole” or “2098056-77-8 supplier” rank highly, indicating commercial interest. However, this article focuses on scientific applications, including its role in kinase inhibitor development—a trending area in oncology research. Notably, the compound’s chloromethyl group offers functionalization opportunities, a key advantage for structure-activity relationship (SAR) studies.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling of hydrochloride salts is advised. Lab safety FAQs often cite storage conditions for such compounds, reinforcing best practices like desiccated environments. This aligns with broader industry shifts toward sustainable and safe chemical management.

In conclusion, 3-(chloromethyl)-5-methyl-4,5,6,7-tetrahydro-2H-indazole hydrochloride represents a promising scaffold in modern chemistry. Its intersection with drug discovery and material science highlights its multidisciplinary relevance, answering common search queries like “Applications of indazole cores in pharmaceuticals.” Future research may explore its enantioselective synthesis—a niche yet growing topic in organic chemistry circles.